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Compound of Interest |

Compound Name: Antitubercular agent-30
CAS No.: 384857-54-9
Cat. No.: B15562887
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for "Antitubercular agent-30" was publicly
available at the time of this writing. Therefore, this agent must be handled as a hazardous
substance with high toxicological and potential biohazardous risks. The following procedures
are based on guidelines for similar potent research chemicals, such as Tuberculosis Inhibitor 8
and Antituberculosis Agent-10, and general principles of laboratory safety.[1] Always consult
with your institution's Environmental Health and Safety (EHS) department for specific disposal
requirements.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe and compliant disposal of Antitubercular
agent-30 and associated waste. Adherence to these protocols is vital to minimize risk to
personnel and the environment.

Hazard Assessment and Classification

Antitubercular agent-30 is an antibacterial agent effective against Mycobacterium
tuberculosis.[2] Due to its biological activity, it must be presumed to have significant
toxicological effects. All waste generated from research involving this agent, including the pure
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compound, solutions, contaminated labware, and personal protective equipment (PPE), must
be treated and disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE)

All personnel must wear appropriate PPE before beginning any handling or disposal
procedures to prevent exposure.

PPE Item Specification Rationale

Protects against skin contact

Gloves Nitrile, double-gloved. ) )
and chemical permeation.[1]
) Safety goggles or a face Prevents splashes and contact
Eye Protection ) ]
shield. with mucous membranes.[1]
Chemical-resistant, long- Protects skin and personal
Lab Coat ) o
sleeved. clothing from contamination.[1]
All handling of the pure
compound or concentrated
) ) N ) solutions should be performed
Respiratory Protection Certified chemical fume hood.

in a fume hood to prevent

inhalation of aerosols or dust.

[1]

Waste Segregation and Collection

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure
compliant disposal.[1] All waste containers must be clearly labeled as "Hazardous Waste" and
specify the contents, including "Antitubercular agent-30".[3]
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Waste Stream

Description

Collection Procedure

Contaminated gloves, bench

Collect in a dedicated, leak-
proof hazardous waste bag

(typically a yellow bag) inside a

Solid Waste paper, empty vials, and other o )
) rigid, labeled container. Keep
disposable labware.[1][3] .
the container closed when not
in use.[1]
Collect in a dedicated, shatter-
proof, and chemically
Unused solutions of compatible container (e.g.,
o Antitubercular agent-30 and high-density polyethylene or
Liquid Waste ) ) )
solvent rinses of contaminated  glass bottle) with a secure cap.
glassware.[1][3] Store in secondary
containment. Do not mix with
other waste streams.[1]
Place directly into a
) designated, puncture-proof
Contaminated needles, ]
] sharps container labeled as
Sharps Waste syringes, or other sharp

objects.[1]

"Hazardous Chemical Sharps
Waste" and specifying the
agent.[1]

Decontamination and Spill Management

Work Surfaces and Equipment: All non-disposable equipment and work surfaces must be

decontaminated after handling the agent.[1]

« Initial Wipe-Down: Use a detergent solution to clean the surface.

« Disinfection: Follow with a wipe-down using 70% ethanol.[1]

o Waste Disposal: Dispose of all wipes as solid hazardous waste.[1]

Spill Procedures:
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» Small Spills: Use a chemical spill kit to absorb the material. Treat all cleanup materials as
hazardous waste.[1]

o Large Spills: Evacuate the area immediately and contact your institution's EHS department.

[1]

Disposal Workflow

The primary disposal route for potent chemical agents like this is typically high-temperature
incineration.[3] Under no circumstances should this agent be disposed of down the drain or in
regular trash.[3]

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Standard_Operating_Procedure_for_the_Disposal_of_Tuberculosis_Inhibitor_8.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_for_the_Disposal_of_Tuberculosis_Inhibitor_8.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Antituberculosis_Agent_10_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

1. Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Y

2. Work in a Certified
Chemical Fume Hood

Generate Waste

Generate Waste Generate

Waste

Waste Seg 'gregation

Decontamination

Final Disposal
Y Y

5. Store Waste in

A/ A \
4 N

Ksatellite Accumulation Area (SAA))

7. High-Temperature
Incineration by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Antitubercular agent-30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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